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Compound of Interest

Compound Name:
(4-Aminophenyl)(4-

nitrophenyl)methanone

CAS No.: 22020-57-1

Cat. No.: B14708738

Get Quote

Executive Summary
This guide provides a rigorous technical comparison between 4-Amino-4'-nitrobenzophenone

(4,4'-ANBP) and Urea for nonlinear optical (NLO) applications.

Urea serves as the industry-standard reference material for Second Harmonic Generation

(SHG) powder measurements due to its stable non-centrosymmetric crystal lattice (

) and transparency in the UV region.

4,4'-ANBP represents a classic Donor-

-Acceptor (D-

-A) molecular architecture. While it possesses a molecular hyperpolarizability (

) significantly higher than Urea (typically 10–30x greater due to intramolecular charge transfer),
its utility as a bulk NLO crystal is often limited by its tendency to crystallize in centrosymmetric
space groups (e.g.,
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), which nullifies bulk SHG response (

).

Key Takeaway: Researchers seeking high molecular nonlinearity for poled polymers or guest-

host systems should choose 4,4'-ANBP. For bulk crystalline applications, Urea remains the

reliable standard, unless the 4-amino-3-nitrobenzophenone isomer (which is non-

centrosymmetric and SHG active) is utilized.

Fundamental Mechanisms
Urea: The Hydrogen-Bonded Reference
Urea's NLO activity arises not from a large conjugated system, but from its specific crystal

packing.

Molecular Origin: Small planar molecule with amide groups. The

-electron delocalization is limited to the O=C(NH

)

core.

Crystal Engineering: Extensive hydrogen bonding forces the molecules into a non-

centrosymmetric tetragonal structure (

), allowing constructive interference of the second-order polarization.

Transparency: Excellent UV transparency (cutoff ~200 nm), making it suitable for UV laser

frequency doubling.

4-Amino-4'-nitrobenzophenone: The D- -A System
4,4'-ANBP is designed for maximal microscopic nonlinearity.

Molecular Origin: It features a strong electron donor (-NH

) and a strong electron acceptor (-NO

) separated by a conjugated benzophenone bridge.
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Charge Transfer: Upon excitation, electron density shifts from the amino group to the nitro

group (Intramolecular Charge Transfer, ICT), creating a massive change in dipole moment (

) and high hyperpolarizability (

).

Crystal Challenge: The large ground-state dipole often drives the molecules to align in anti-

parallel pairs (centrosymmetric packing) to minimize energy, cancelling out the bulk

macroscopic nonlinearity (

).

Mechanism Visualization (Graphviz)
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Caption: Comparison of molecular origin vs. crystallographic outcome. Urea achieves bulk

activity through packing; 4,4'-ANBP struggles with dipole pairing unless isomer engineering (3-

nitro) is used.

Comparative Analysis: Quantitative & Qualitative
NLO Efficiency and Optical Properties
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Property Urea (Reference)
4-Amino-4'-
nitrobenzophenone

4-Amino-3-
nitrobenzophenone
(Alternative)

Molecular

Hyperpolarizability (

)

Low (~0.45

esu)

Very High (approx.

20–40

esu)

High

Crystal Symmetry

Non-centrosymmetric

(

)

Typically

Centrosymmetric (

)

Non-centrosymmetric

(

)

Bulk SHG Efficiency

(vs. Urea)
1.0 (Unity)

~0 (in typical bulk

powder)

~10–30x (depending

on particle size)

Transparency Cut-off (

)
~200 nm (Deep UV)

~400–420 nm

(Visible/Yellow)
~380–400 nm

Damage Threshold
High (> 1 GW/cm

)
Moderate Moderate

Thermal Stability

(Melting Point)
133 °C ~190–200 °C ~140–150 °C

Critical Note: While 4,4'-ANBP is superior at the molecular level, it fails as a bulk crystal due to

symmetry. For bulk applications, the 4-amino-3-nitro isomer is the correct functional alternative,

offering SHG efficiencies significantly higher than Urea.

Stability and Processability
Urea: Highly hygroscopic and mechanically soft. Requires protection from moisture.

ANBP: Generally hydrophobic and chemically stable. The benzophenone backbone provides

good thermal stability (MP > 190°C), making it suitable for high-temperature poled polymer

processing.

Experimental Protocols
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Synthesis of 4-Amino-4'-nitrobenzophenone
Note: This synthesis utilizes a Friedel-Crafts acylation followed by reduction or direct

nucleophilic substitution.

Reagents: 4-Nitrobenzoyl chloride, Aniline, Aluminum Chloride (

), 1,2-Dichloroethane.

Acylation: Dissolve 4-nitrobenzoyl chloride (1.0 eq) in 1,2-dichloroethane.

Addition: Add

(1.2 eq) slowly at 0°C under

atmosphere.

Coupling: Add Aniline (1.0 eq) dropwise (protected as acetanilide if necessary to prevent

amine complexation, then hydrolyzed). Direct reaction with aniline requires careful control.

Reflux: Heat to reflux for 4–6 hours.

Quench: Pour mixture onto ice/HCl.

Purification: Recrystallize from ethanol/water to obtain yellow needles.

Characterization: Verify structure via NMR and check melting point (~198°C).

Kurtz-Perry Powder SHG Measurement
This protocol validates the bulk NLO efficiency relative to Urea.

Objective: Determine if the synthesized ANBP polymorph is non-centrosymmetric.

Workflow Diagram (Graphviz):
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Caption: Schematic of the Kurtz-Perry powder technique setup for evaluating SHG efficiency.

Step-by-Step Protocol:

Preparation: Grind the sample (ANBP) and Reference (Urea) into fine powders.

Sieving: Sieve both materials into distinct particle size ranges (e.g., 20–40
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, 40–60

, ... 100–150

) to check for phase matching.

Loading: Pack the powders into capillary tubes or between glass slides (ensure uniform

packing density).

Irradiation: Direct a Q-switched Nd:YAG laser beam (1064 nm, ~10 ns pulse) onto the

sample.

Detection: Measure the intensity of the generated green light (532 nm) using a

photomultiplier tube (PMT). Ensure the fundamental (1064 nm) is completely filtered out.

Calculation: Calculate efficiency using the ratio:

Self-Validation: If

, the crystal is centrosymmetric. If

, it is more efficient than Urea.

Conclusion and Application Guide
Use Urea when: You need a guaranteed, transparent, UV-compatible reference material for

calibration or deep-UV applications.

Use 4,4'-ANBP when: You are designing poled polymers or guest-host systems where the

crystal lattice is irrelevant, and you need maximum molecular hyperpolarizability.

Use 4-Amino-3-nitrobenzophenone when: You need a high-efficiency organic bulk crystal

that outperforms Urea (typically 10–30x) in the visible/NIR range.

References
Kurtz, S. K., & Perry, T. T. (1968). A Powder Technique for the Evaluation of Nonlinear Optical

Materials.[1] Journal of Applied Physics. Link

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.semanticscholar.org/paper/fd468d6a50483ca0b42ee7ddedc4ace61de187f8
https://www.google.com/url?sa=E&q=https%3A%2F%2Fdoi.org%2F10.1063%2F1.1656857
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14708738?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Halasyamani, P. S. (2004). Non-centrosymmetric Oxide Materials for Second-Harmonic

Generation. Chemistry of Materials. (Discusses symmetry requirements). Link

Nalwa, H. S., & Miyata, S. (1996). Nonlinear Optics of Organic Molecules and Polymers.

CRC Press. (Comprehensive data on benzophenone derivatives). Link

Twieg, R. J., & Jain, K. (1983). Organic Materials for Non-linear Optics: Nitropyridine

Derivatives. ACS Symposium Series. (Context on D-A systems vs Urea). Link

Pan, F., et al. (1996). Crystal Growth and Characterization of New Nonlinear Optical

Material: 4-Aminobenzophenone (ABP). Journal of Crystal Growth. (Reference for ABP

family properties). Link

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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